Cas no 1261988-98-0 (2-(3-Hydroxypyridin-2-yl)benzaldehyde)

• Product Name: 2-(3-Hydroxypyridin-2-yl)benzaldehyde
• CAS No: 1261988-98-0
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD18311956
• CID: 2767876
• PubChem ID: 53217519
• Update Time: 2025-07-16

2-(3-Hydroxypyridin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• MFCD18311956
• AKOS006315846
• 2-(2-FORMYLPHENYL)-3-HYDROXYPYRIDINE
• 1261988-98-0
• DTXSID50682552
• 2-(2-Formylphenyl)-3-hydroxypyridine, 95%
• 2-(3-Hydroxypyridin-2-yl)benzaldehyde

• MDL： MFCD18311956
• Inchi： 1S/C12H9NO2/c14-8-9-4-1-2-5-10(9)12-11(15)6-3-7-13-12/h1-8,15H
• InChI Key： PDPCQLXOCZHNKI-UHFFFAOYSA-N
• SMILES： OC1=CC=CN=C1C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 199.063328530Da
• Monoisotopic Mass: 199.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(3-Hydroxypyridin-2-yl)benzaldehyde

2-(3-Hydroxypyridin-2-yl)benzaldehyde: An Overview of a Promising Compound (CAS No. 1261988-98-0)

2-(3-Hydroxypyridin-2-yl)benzaldehyde (CAS No. 1261988-98-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a wide range of biological activities, making it a valuable candidate for various therapeutic applications.

The molecular structure of 2-(3-Hydroxypyridin-2-yl)benzaldehyde consists of a benzaldehyde moiety linked to a 3-hydroxypyridine ring. This combination imparts the compound with distinct chemical properties and reactivity profiles, which are crucial for its biological activities. The presence of the hydroxyl group on the pyridine ring enhances the compound's solubility and reactivity, while the aldehyde group provides additional functional versatility.

Recent studies have highlighted the potential of 2-(3-Hydroxypyridin-2-yl)benzaldehyde in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo models. This anti-inflammatory activity suggests its potential utility in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(3-Hydroxypyridin-2-yl)benzaldehyde has shown promising antitumor effects. A study published in the Cancer Research journal reported that this compound exhibits potent cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a potential lead compound for anticancer drug development.

The neuroprotective properties of 2-(3-Hydroxypyridin-2-yl)benzaldehyde have also been explored. Research conducted at the University of California, Los Angeles (UCLA), demonstrated that this compound can protect neurons from oxidative stress-induced damage. The study found that treatment with 2-(3-Hydroxypyridin-2-yl)benzaldehyde significantly reduced neuronal cell death and improved cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease.

Beyond its therapeutic applications, 2-(3-Hydroxypyridin-2-yl)benzaldehyde has been investigated for its use as a chemical probe in biochemical research. Its ability to selectively bind to specific protein targets makes it a valuable tool for studying protein-protein interactions and signaling pathways. For instance, a study published in the Biochemical Journal utilized this compound to investigate the role of specific enzymes in cellular processes.

The synthesis of 2-(3-Hydroxypyridin-2-yl)benzaldehyde has been optimized through various methods to improve yield and purity. One common synthetic route involves the condensation of 3-hydroxyisonicotinaldehyde with benzaldehyde followed by appropriate purification steps. Advances in synthetic chemistry have led to more efficient and scalable methods, facilitating its production for both research and commercial purposes.

In conclusion, 2-(3-Hydroxypyridin-2-yl)benzaldehyde (CAS No. 1261988-98-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, antitumor, and neuroprotective properties make it a promising candidate for further development into therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action, solidifying its importance in the scientific community.